Hexahydro-1,3-isobenzofurandione

• CAS No.: 85-42-7
• Product Name: Hexahydro-1,3-isobenzofurandione
• Molecular Formula: C8H10O3
• Molecular Weight: 154.16 g/mol
• IUPAC Name: 3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
• Standard InChI: InChI=1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2
• Standard InChIKey: MUTGBJKUEZFXGO-UHFFFAOYSA-N
• SMILES: C1CCC2C(C1)C(=O)OC2=O
• Canonical SMILES: C1CCC2C(C1)C(=O)OC2=O
• Boiling Point: 296 °C; 564.8°F
• Colorform: Clear, colorless, viscous liquid; ... becomes a glassy solid at 35-36 °C
• Density: 1.19 at 40 °C; 5.3
• Flash Point: 149 °C (open cup); 300.2°F
• Melting Point: 32 °C; 35-36 °C; 89.6°F
• Physical Description: DryPowder; OtherSolid; SOLID IN VARIOUS FORMS.; Dry powder or solid in various forms, or clear, colorless, viscous liquid.
• Description: Hexahydrophthalic anhydride is a cyclic dicarboxylic anhydride that is the cyclic anhydride of hexahydrophthalic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a tetrahydrofurandione.
• Solubility: Miscible with benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, and ethyl acetate; slightly soluble in petroleum ether; In water, 1.76X10+3 mg/L at 25 °C (est); Solubility in water: reaction
• Synonyms: 1,2-Cyclohexanedicarboxylic Anhydride; 1,2-Cyclohexanedicarboxylic Acid Anhydride; Aradur HY 925; Araldite HT 904; Araldite HT 907; Araldite HY 907; Araldite HY 925; Araldite Hardener HY 925; Cyclohexane-1,2-dicarboxylic Acid Anhydride; Cyclohexanedi
• Vapor Density: Relative vapor density (air = 1): 5.3; 1.19
• Vapor Pressure: 5.35X10-2 mm Hg at 25 °C (est); Vapor pressure, Pa at 25 °C: 0.9; 5.35x10(-2)
• PubChem Compound: 85689
• Last Modified: Nov 11 2021